Technical Whitepaper: 4-((tert-Butoxycarbonyl)amino)-3-methylbenzoic Acid
Technical Whitepaper: 4-((tert-Butoxycarbonyl)amino)-3-methylbenzoic Acid
A Versatile Scaffold for Peptidomimetics and Medicinal Chemistry
Executive Summary
4-((tert-Butoxycarbonyl)amino)-3-methylbenzoic acid (CAS: 180976-94-7) is a critical intermediate in the synthesis of complex pharmaceutical agents. Distinguished by its orthogonally protected amine and sterically hindered aromatic core , this compound serves as a robust scaffold for designing peptidomimetics, kinase inhibitors, and protein-protein interaction modulators.
The presence of the methyl group at the meta position (relative to the carboxylic acid) introduces conformational constraints that can enhance the selectivity of downstream drug candidates. This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, and applications in modern drug discovery.
Chemical Profile & Physicochemical Properties[1][2][3][4][5][6][7][8][9]
The following data consolidates the core physical characteristics necessary for experimental planning and analytical verification.
| Property | Specification |
| IUPAC Name | 4-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylbenzoic acid |
| Common Name | Boc-4-amino-3-methylbenzoic acid |
| CAS Number | 180976-94-7 |
| Molecular Formula | C₁₃H₁₇NO₄ |
| Molecular Weight | 251.28 g/mol |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in DMSO, DMF, Methanol, Ethyl Acetate; Sparingly soluble in Water |
| pKa (Calculated) | ~4.2 (Carboxylic acid), ~11.5 (Carbamate NH) |
| Melting Point | 198–202 °C (Decomposes) |
| Storage | 2–8 °C, Desiccated (Hygroscopic) |
Synthetic Pathway & Production Logic
The synthesis of 4-((tert-Butoxycarbonyl)amino)-3-methylbenzoic acid requires careful control of pH and stoichiometry to prevent oligomerization or incomplete protection, particularly due to the steric hindrance provided by the ortho-methyl group relative to the amine.
3.1 Reaction Mechanism
The synthesis typically proceeds via the nucleophilic attack of the aniline nitrogen on the carbonyl carbon of Di-tert-butyl dicarbonate (Boc₂O). The reaction is catalyzed by a base (typically NaOH or TEA) to maintain the amine in its nucleophilic, unprotonated state.
Figure 1: Synthetic workflow for Boc-protection of the sterically hindered aniline.
3.2 Validated Experimental Protocol
Note: This protocol is scaled for 10 mmol starting material.
-
Dissolution: In a 100 mL round-bottom flask, suspend 4-amino-3-methylbenzoic acid (1.51 g, 10 mmol) in a mixture of 1,4-dioxane (20 mL) and 1N NaOH (20 mL).
-
Rationale: The mixed solvent system ensures solubility of both the organic precursor and the inorganic base.
-
-
Reagent Addition: Cool the solution to 0°C. Dropwise add Di-tert-butyl dicarbonate (Boc₂O) (2.40 g, 11 mmol) dissolved in dioxane (5 mL).
-
Critical Step: The ortho-methyl group reduces the nucleophilicity of the amine. A slight excess (1.1 eq) of Boc₂O is required to drive the reaction to completion.
-
-
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–18 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).
-
Workup:
-
Concentrate the mixture in vacuo to remove dioxane.
-
Acidify the remaining aqueous layer to pH 2–3 using 1N HCl or 5% KHSO₄ . A white precipitate will form immediately.
-
-
Purification: Filter the precipitate, wash with cold water (3 x 20 mL), and dry under high vacuum. Recrystallize from Ethyl Acetate/Hexanes if purity is <98%.
Structural Analysis & Identification
Verification of the product structure relies on distinguishing the Boc group and the methyl substituent.
-
¹H NMR (400 MHz, DMSO-d₆):
-
δ 12.5 ppm (s, 1H): Carboxylic acid proton (-COOH ).
-
δ 8.8 ppm (s, 1H): Carbamate NH. The shift is downfield due to hydrogen bonding and the electron-withdrawing nature of the carbonyl.
-
δ 7.7–7.8 ppm (m, 2H): Aromatic protons (H-2 and H-6).
-
δ 7.5 ppm (d, 1H): Aromatic proton (H-5), typically showing ortho coupling.
-
δ 2.25 ppm (s, 3H): Aryl-Methyl group (-Ar-CH ₃).
-
δ 1.48 ppm (s, 9H): Boc group (-C(CH ₃)₃). Diagnostic peak.
-
-
IR Spectroscopy:
-
1680–1700 cm⁻¹: C=O stretch (Carboxylic acid).
-
1715 cm⁻¹: C=O stretch (Carbamate).
-
2900–3000 cm⁻¹: C-H stretches (Aliphatic t-butyl and methyl).
-
Applications in Drug Discovery[5][10]
This compound is extensively used as a linker and pharmacophore scaffold . Its primary utility lies in its ability to introduce a rigid aromatic spacer while allowing for sequential deprotection strategies.
5.1 Strategic Utility
-
Peptidomimetics: Used to replace unstable peptide bonds with a rigid benzamide mimic, improving metabolic stability.
-
Fragment-Based Drug Design (FBDD): The carboxylic acid allows for amide coupling (e.g., with amines), while the Boc-protected amine serves as a latent handle for further elaboration after deprotection.
-
Kinase Inhibitors: The 3-methyl group can occupy hydrophobic pockets (e.g., the gatekeeper region) in kinase active sites, improving potency.
5.2 Coupling Logic (Solid Phase Peptide Synthesis - SPPS)
Figure 2: Workflow for integrating the scaffold into Solid Phase Peptide Synthesis (SPPS).
Safety & Handling Guidelines
While generally stable, this compound poses specific hazards common to benzoic acid derivatives.
-
Hazard Statements (GHS):
-
Handling: Always handle within a fume hood using nitrile gloves and safety goggles. Avoid dust formation.[2]
-
Stability: Stable under recommended storage conditions (2–8°C). Avoid strong oxidizing agents and strong acids (which will prematurely remove the Boc group).
References
-
Sigma-Aldrich. Product Specification: 4-Amino-3-methylbenzoic acid (Precursor). Retrieved from
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2755931, 4-((tert-Butoxycarbonyl)amino)benzoic acid derivatives. Retrieved from
-
Key Organics (2017). Safety Data Sheet: 4-((tert-Butoxycarbonyl)amino)-3-methylbenzoic acid. CAS 180976-94-7.[3][4][5] Retrieved from
-
Google Patents. Amide derivative and pharmaceutical composition containing same (US10925848B2). Demonstrates application in tryptophanase inhibition.[4] Retrieved from
-
ChemicalBook. Synthesis of 4-Amino-3-methylbenzoic acid derivatives. Retrieved from
Sources
- 1. 4-{[(Tert-butoxy)carbonyl]amino}benzoic acid | C12H15NO4 | CID 2755931 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. keyorganics.net [keyorganics.net]
- 3. 4-Amino-3-methylbenzoic acid | CAS#:2486-70-6 | Chemsrc [chemsrc.com]
- 4. US10925848B2 - Amide derivative - Google Patents [patents.google.com]
- 5. 5-Methoxy-2-methylbenzoic acid | CAS#:3168-59-0 | Chemsrc [chemsrc.com]
